Cas no 887201-57-2 (7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one
• CAS No: 887201-57-2
• MF: C₁₅H₁₀BrFN₂O
• MW: 333.155106067657
• CID: 5801585
• PubChem ID: 2049491
• Update Time: 2025-08-03

7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• F1386-0229
• 7-bromo-5-(4-fluorophenyl)-1H-benzo[e][1,4]diazepin-2(3H)-one
• AKOS005206579
• HMS1653O08
• 887201-57-2
• 7-bromo-5-(4-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one
• 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one

• Inchi： 1S/C15H10BrFN2O/c16-10-3-6-13-12(7-10)15(18-8-14(20)19-13)9-1-4-11(17)5-2-9/h1-7H,8H2,(H,19,20)
• InChI Key： KRYUMWJRJFGGLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC(=CC=1)F)=NCC(N2)=O

Computed Properties

• Exact Mass: 331.99605g/mol
• Monoisotopic Mass: 331.99605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one

7-Bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one: A Comprehensive Overview

The compound 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 887201-57-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their diverse biological activities. The structure of this molecule is characterized by a benzodiazepine ring system with substituents at positions 5 and 7, specifically a fluorophenyl group and a bromine atom, respectively. These substituents play a crucial role in modulating the pharmacological properties of the compound.

Recent studies have highlighted the potential of 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one as a promising candidate for the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including GABA receptors and other central nervous system (CNS) modulators. Researchers have demonstrated that this compound exhibits potent anxiolytic and sedative effects in preclinical models, making it a valuable tool for exploring new treatments for anxiety disorders and sleep disturbances.

The synthesis of 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzodiazepine core through cyclization reactions and the subsequent introduction of the bromine and fluorophenyl substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthetic pathway, reducing production time and costs while maintaining the quality of the final product.

One of the most intriguing aspects of this compound is its ability to modulate neuroplasticity and synaptic transmission. Emerging research suggests that 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one may have neuroprotective properties, potentially offering new avenues for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can enhance cognitive function in animal models by promoting the growth of neural networks and reducing oxidative stress.

In addition to its pharmacological applications, 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one has also been investigated for its potential use in diagnostic imaging. Its ability to cross the blood-brain barrier and bind selectively to specific receptors makes it an ideal candidate for developing radiotracers for positron emission tomography (PET) scans. This application could revolutionize early diagnosis and monitoring of CNS disorders by providing high-resolution images of receptor distribution in vivo.

The development of 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one into clinical therapeutics is currently in its early stages. However, preliminary results from Phase I clinical trials indicate that this compound is well-tolerated by healthy volunteers with minimal adverse effects. Further studies are underway to evaluate its efficacy in treating anxiety disorders and sleep-related conditions in larger patient populations.

In conclusion, 7-bromo-5-(4-fluorophenyl)-2,3-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 887201